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Compound of Interest

Compound Name: Testosterone propionate

Cat. No.: B1681276

Disclaimer: This document is intended for research and forensic applications only. It is not for
human or veterinary use.

This technical guide provides comprehensive information on research-grade testosterone
propionate (CAS 57-85-2), designed for researchers, scientists, and drug development
professionals. The content covers its physicochemical properties, mechanism of action,
experimental protocols, and relevant quantitative data, presented in a clear and accessible
format.

Physicochemical Properties

Testosterone propionate is a synthetic androstane steroid and an ester of testosterone.[1] It
is characterized as a white or creamy-white crystalline powder.[1] A summary of its key
physicochemical properties is provided in the table below.
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Property Value Source(s)
CAS Number 57-85-2 [2][3]
Molecular Formula C22H3203 [11[2][3]
Molecular Weight 344.5 g/mol [1112][3]

White to yellowish-white
Appearance _ [1]
crystals or crystalline powder

Purity >97-98% (HPLC) [3][4]

Practically insoluble in water.
Solubility Soluble in ethanol, acetone, [415]

chloroform, and various oils.

Room temperature, protect
Storage Temperature ] [4]
from light.

Mechanism of Action

Testosterone propionate is a prodrug that is hydrolyzed in vivo to release the active
compound, testosterone.[6] The biological effects of testosterone are mediated through two
primary mechanisms: activation of the androgen receptor (AR) and conversion to estradiol,
which activates estrogen receptors.[1]

The primary androgenic pathway involves the following steps:
e Cellular Entry: Free testosterone enters the cytoplasm of target tissue cells.[1]

» Receptor Binding: Testosterone binds to the androgen receptor, which is located in the
cytoplasm.[7] Alternatively, testosterone can be converted to the more potent androgen, 5a-
dihydrotestosterone (DHT), by the enzyme 5a-reductase. DHT binds to the same androgen
receptor with approximately 2.5 times greater potency than testosterone.[1][7]

o Conformational Change & Translocation: Upon binding, the ligand-receptor complex
undergoes a structural change, allowing it to translocate into the cell nucleus.[1][8]
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e Gene Transcription: In the nucleus, the complex binds to specific DNA sequences known as
Androgen Response Elements (ARES).[1][6][8] This binding modulates the transcriptional
activity of androgen-responsive genes, leading to the synthesis of proteins that produce
androgenic effects.[1][6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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